Cas no 393056-54-7 (Dodecanoic acid, 5-carboxy-2,4-pentadienyl ester)

• Product Name: Dodecanoic acid, 5-carboxy-2,4-pentadienyl ester
• CAS No: 393056-54-7
• MF: C₁₈H₃₀O₄
• MW: 310.428406238556
• CID: 1504675
• PubChem ID: 71447111
• Update Time: 2025-04-21

Dodecanoic acid, 5-carboxy-2,4-pentadienyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 5-carboxy-2,4-pentadienyl ester
• 6-dodecanoyloxyhexa-2,4-dienoic acid
• 393056-54-7
• DTXSID10855447
• 6-(DODECANOYLOXY)HEXA-2,4-DIENOIC ACID

• Inchi： 1S/C18H30O4/c1-2-3-4-5-6-7-8-9-12-15-18(21)22-16-13-10-11-14-17(19)20/h10-11,13-14H,2-9,12,15-16H2,1H3,(H,19,20)
• InChI Key： UPALPSFEJXZZTF-UHFFFAOYSA-N
• SMILES： O(CC=CC=CC(=O)O)C(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 310.2145
• Monoisotopic Mass: 310.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6